Cas no 85666-15-5 (4-Pyridin-3-ylmethyl-phenylamine)

• Product Name: 4-Pyridin-3-ylmethyl-phenylamine
• CAS No: 85666-15-5
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• MDL: MFCD08447085
• CID: 663830
• PubChem ID: 10375133
• Update Time: 2024-10-26

4-Pyridin-3-ylmethyl-phenylamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3-pyridinylmethyl)-
• 4-(pyridin-3-ylmethyl)aniline
• 4-Pyridin-3-ylmethyl-phenylamine
• IFLAB-BB F2108-0078
• DB-263259
• XYZKXQHSXCNURY-UHFFFAOYSA-N
• CS-0341983
• 3-(4'-Aminobenzyl)pyridine
• SCHEMBL257969
• SB39067
• MFCD08447085
• 4-[(Pyridin-3-yl)methyl]aniline
• AKOS006289406
• DTXSID00438864
• G71334
• 85666-15-5

• MDL： MFCD08447085
• Inchi： 1S/C12H12N2/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h1-7,9H,8,13H2
• InChI Key： XYZKXQHSXCNURY-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CC2=CC=CN=C2)C=C1

Computed Properties

• Exact Mass: 184.100048391g/mol
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 117-119 °C
• Boiling Point: 352.4±22.0 °C at 760 mmHg
• Flash Point: 194.0±9.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 5.41±0.10(Predicted)

4-Pyridin-3-ylmethyl-phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)